Cas no 2137575-59-6 (2-(butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione)

• Product Name: 2-(butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione
• CAS No: 2137575-59-6
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 6197024
• PubChem ID: 165468325
• Update Time: 2025-07-01

2-(butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione Chemical and Physical Properties

Names and Identifiers

• 2137575-59-6
• 2-(butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione
• EN300-803966

• Inchi： 1S/C10H15N3OS/c1-4-6(2)13-5-8-9(12-13)7(3)11-10(15)14-8/h5-7H,4H2,1-3H3,(H,11,15)
• InChI Key： ZWVALEULAZFPCY-UHFFFAOYSA-N
• SMILES： S=C1NC(C)C2C(=CN(C(C)CC)N=2)O1

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione

2-(Butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione

The compound 2-(Butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS No. 2137575-59-6) is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural versatility. The molecule's structure consists of a pyrazolo[3,4-e][1,3]oxazine ring system fused with a thione group and substituted with a butan-2-yl and methyl group at specific positions. These substituents play a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of pyrazolo[3,4-e][1,3]oxazine derivatives in various chemical reactions and material synthesis. The presence of the thione group in this compound makes it highly reactive under certain conditions, enabling it to participate in nucleophilic attacks and other transformations. This reactivity has been exploited in the development of novel materials with tailored electronic properties. For instance, researchers have reported the use of this compound as a precursor in the synthesis of advanced polymers and organic semiconductors.

The synthesis of 2-(Butan-2-yl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione involves a multi-step process that typically begins with the preparation of the corresponding pyrazole derivative. The subsequent steps involve cyclization reactions and functional group transformations to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound during its synthesis.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its structure allows for easy modification through various substitution reactions, enabling chemists to tailor its properties for specific applications. For example, modifications to the butan-2-yl group can influence the compound's solubility and thermal stability, while changes to the methyl group can affect its electronic characteristics.

From an application standpoint,pyrazolo[3,4-e][1,3]oxazine derivatives like this compound have found significant use in drug discovery research. The unique combination of structural features makes them potential candidates for targeting specific biological pathways. Recent studies have explored their potential as inhibitors of certain enzymes involved in disease progression.

In addition to its role in drug discovery,this compound has also been utilized in catalytic processes where its ability to act as a ligand or catalyst precursor is highly valued. Its coordination properties make it suitable for applications in asymmetric catalysis and transition metal-mediated reactions.

Looking ahead,the continued exploration of pyrazolo[3,4-e][1,3]oxazine derivatives is expected to unlock new opportunities across multiple disciplines. With ongoing research focusing on improving synthetic methods and expanding application areas,this compound will likely remain at the forefront of chemical innovation.